Cas no 17122-21-3 (Benzene,1-nitro-3-nitroso-)

• Product Name: Benzene,1-nitro-3-nitroso-
• CAS No: 17122-21-3
• MF: C₆H₄N₂O₃
• MW: 152.10756111145
• CID: 156199
• PubChem ID: 115143
• Update Time: 2025-04-19

Benzene,1-nitro-3-nitroso- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-nitro-3-nitroso-
• 1-nitro-3-nitrosobenzene
• 3-Nitrosonitrobenzene
• 17122-21-3
• 3-nitronitrosobenzene
• 1-nitro-3-nitroso-benzene
• DTXSID90169034
• SCHEMBL11359659
• Benzene, 1-nitro-3-nitroso-
• m-nitrosonitrobenzene

• Inchi： 1S/C6H4N2O3/c9-7-5-2-1-3-6(4-5)8(10)11/h1-4H
• InChI Key： DEQKNNCVTAXLKX-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC=C(C=1)N=O)=O

Computed Properties

• Exact Mass: 152.02222
• Monoisotopic Mass: 152.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 75.2Ų

Experimental Properties

• Density: 1.5327 (rough estimate)
• Boiling Point: 274.54°C (rough estimate)
• Flash Point: 120.3°C
• Refractive Index: 1.4738 (estimate)
• PSA: 72.57